Cas no 2060062-74-8 (1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid)

• Product Name: 1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid
• CAS No: 2060062-74-8
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD30501947
• CID: 5173804
• PubChem ID: 125458422
• Update Time: 2025-05-20

1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[[[(phenylmethoxy)carbonyl]amino]oxy]-
• 1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid

• MDL： MFCD30501947
• Inchi： 1S/C14H17NO5/c16-12(17)14(8-4-5-9-14)20-15-13(18)19-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,15,18)(H,16,17)
• InChI Key： RRASZWZSJQHBAW-UHFFFAOYSA-N
• SMILES： C1(ONC(OCC2=CC=CC=C2)=O)(C(O)=O)CCCC1

Additional information on 1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid

1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid (CAS No. 2060062-74-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid (CAS No. 2060062-74-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to a class of cyclopentane derivatives and features a carbamate-protected aminooxy group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in peptide synthesis, drug discovery, and bioconjugation techniques.

The benzyloxycarbonyl (Cbz) group in this compound serves as a protective moiety for the aminooxy functionality, a feature highly valued in click chemistry and ligand-directed labeling. With the growing demand for site-specific modifications in biologics and small molecules, 1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid offers a robust solution for chemoselective reactions. Its cyclopentane backbone further enhances stability, making it suitable for prolonged reaction conditions and high-yield transformations.

Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such building blocks. Searches for terms like "aminooxy reagents for bioconjugation" or "Cbz-protected cyclopentane derivatives" have surged, reflecting the compound's relevance in modern research. Additionally, its role in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs) aligns with the industry's focus on targeted therapies and precision medicine.

From a synthetic perspective, the compound's carboxylic acid group allows for further functionalization, enabling its integration into peptide chains or small-molecule scaffolds. This adaptability has made it a staple in medicinal chemistry workflows, particularly in the development of enzyme inhibitors and receptor modulators. Its solubility profile and compatibility with aqueous conditions further broaden its applicability in biochemical assays.

In conclusion, 1-({(benzyloxy)carbonylamino}oxy)cyclopentane-1-carboxylic acid (CAS No. 2060062-74-8) stands as a pivotal tool in contemporary chemical research. Its multifaceted utility, combined with the rising interest in bioconjugation technologies and therapeutic innovations, ensures its continued prominence in scientific literature and industrial applications. As the field evolves, this compound is poised to play an even greater role in addressing challenges across drug development and molecular engineering.